Cas no 33631-02-6 (3,4-Diaminopyridin-2-ol)
3,4-Diaminopyridin-2-ol structure
Product Name:3,4-Diaminopyridin-2-ol
CAS No:33631-02-6
MF:C5H7N3O
MW:125.128580331802
MDL:MFCD11035727
CID:54119
PubChem ID:23423669
Update Time:2025-04-18
3,4-Diaminopyridin-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Diaminopyridin-2-ol
- 3,4-Diamino-2-hydroxypyridine
- 2(1H)-Pyridinone,3,4-diamino-
- C5H7N3O
- 3,4-Diamino-1H-pyridin-2-one
- 3,4-Diamino-2-hydroxypyridin
- 3,4-Diamino-2-pyridinol
- 4-diaMino
- 2-Pyridinol,3,4-diamino- (8CI)
- H10351
- J-511120
- BHTKBUHNIZPKSG-UHFFFAOYSA-N
- GS-5640
- AC-26689
- Z1198272393
- DTXSID20633930
- CS-0003971
- AKOS028110019
- AM86106
- diaminopyridone
- EN300-303736
- 3,4-diaminopyridineon
- 3,4-Diaminopyridin-2(1H)-one
- AKOS006304983
- MFCD11035727
- SCHEMBL419164
- SB12843
- 3,4-diamino-1,2-dihydropyridin-2-one
- 2(1H)-Pyridinone, 3,4-diamino-
- 33631-02-6
- A5979
- FT-0645222
- pyridine, 3,4-diamino-2-hydroxy-
-
- MDL： MFCD11035727
- Inchi： 1S/C5H7N3O/c6-3-1-2-8-5(9)4(3)7/h1-2H,7H2,(H3,6,8,9)
- InChI Key： BHTKBUHNIZPKSG-UHFFFAOYSA-N
- SMILES： O=C1C(=C(C=CN1)N)N
Computed Properties
- Exact Mass: 125.05900
- Monoisotopic Mass: 125.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.1A^2
- XLogP3: -1.2
Experimental Properties
- Density: 1.46
- Boiling Point: 545.7°C at 760 mmHg
- Flash Point: 283.8°C
- Refractive Index: 1.493
- PSA: 85.16000
- LogP: 1.11400
3,4-Diaminopyridin-2-ol Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P280-P305+P351+P338-P310
-
Hazardous Material Identification：
- Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD41610)
3,4-Diaminopyridin-2-ol Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,4-Diaminopyridin-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM173637-1g |
3,4-Diaminopyridin-2-ol |
33631-02-6 | 95% | 1g |
$449 | 2021-08-05 | |
| Chemenu | CM173637-1g |
3,4-Diaminopyridin-2-ol |
33631-02-6 | 95%+ | 1g |
$150 | 2022-06-11 | |
| abcr | AB254236-1 g |
3,4-Diamino-1H-pyridin-2-one, 95%; . |
33631-02-6 | 95% | 1g |
€245.50 | 2022-03-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FK124-250mg |
3,4-Diaminopyridin-2-ol |
33631-02-6 | 97% | 250mg |
754CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FK124-100mg |
3,4-Diaminopyridin-2-ol |
33631-02-6 | 97% | 100mg |
294CNY | 2021-05-08 | |
| Alichem | A029189244-250mg |
3,4-Diaminopyridin-2-ol |
33631-02-6 | 95% | 250mg |
$201.60 | 2023-09-02 | |
| Alichem | A029189244-1g |
3,4-Diaminopyridin-2-ol |
33631-02-6 | 95% | 1g |
$508.80 | 2023-09-02 | |
| eNovation Chemicals LLC | Y0979660-1g |
3,4-diaminopyridin-2-ol |
33631-02-6 | 95% | 1g |
$450 | 2023-09-03 | |
| TRC | D423368-50mg |
3,4-diaminopyridin-2-ol |
33631-02-6 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D423368-100mg |
3,4-diaminopyridin-2-ol |
33631-02-6 | 100mg |
$ 95.00 | 2022-06-05 |
3,4-Diaminopyridin-2-ol Related Literature
-
1. Ionization constants of heterocyclic substances. Part IX. Protonation of aminopyridones and aminopyrimidonesG. B. Barlin,W. Pfleiderer J. Chem. Soc. B 1971 1425
-
2. 972. Analogues of 8-hydroxyquinoline having additional cyclic nitrogen atoms. Part I. PreparativeAdrien Albert,Alexander Hampton J. Chem. Soc. 1952 4985
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